Cas no 10039-39-1 (3-Furanol,5-hexyltetrahydro-, acetate (8CI,9CI))

3-Furanol,5-hexyltetrahydro-, acetate (8CI,9CI) Properties

Names and Identifiers

• 3-Furanol,5-hexyltetrahydro-, acetate (8CI,9CI)
• (5-hexyloxolan-3-yl) acetate
• 3-Furanol, 5-hexyltetrahydro-, acetate
• 2-HEXYL-4-ACETOXYTETRAHYDROFURAN
• 5-hexyltetrahydrofuran-3-yl acetate
• 2-HEXYL-4-ACETOXYTETRAHYDROFURAN (RE-GRAS)
• 4-Acetoxy-2-hexyltetrahydrofuran
• 2-Hexyltetrahydrofuran-4-yl acetate
• 5-HEXYLOXOLAN-3-YL ACETATE
• Q27264083
• 677FSS3W4M
• 5-hexyl-3-tetrahydrofuryl acetate
• 5-Hexyltetrahydro-3-furanyl acetate
• SCHEMBL3505780
• CHEBI:171810
• DTXSID90864198
• 10039-39-1
• UNII-677FSS3W4M
• +Expand

• InChIKey： IAJCTZJZXRAPDK-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H22O3/c1-3-4-5-6-7-11-8-12(9-14-11)15-10(2)13/h11-12H,3-9H2,1-2H3
• SMILES： CCCCCCC1OCC(OC(=O)C)C1

Computed Properties

• Exact Mass: 214.15696
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 214.156895
• Heavy Atom Count: 15
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5

Experimental Properties

• PSA: 66.76
• Refractive Index: 1.452
• Boiling Point: 276.3°Cat760mmHg
• Flash Point: 110.7°C
• FEMA: 2566 | 2-HEXYL-4-ACETOXYTETRAHYDROFURAN (RE-GRAS)
• Density: 0.97